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Compound of Interest

Compound Name: 11-Bromoundecyltrimethoxysilane

Cat. No.: B103482 Get Quote

This document provides crucial safety protocols, operational guidance, and disposal plans for

the laboratory use of 11-Bromoundecyltrimethoxysilane (CAS No. 17947-99-8). It is

intended for researchers, scientists, and drug development professionals to ensure safe and

effective handling of this chemical.

Chemical and Physical Properties
11-Bromoundecyltrimethoxysilane is an organosilane compound frequently used in surface

engineering and modification to create self-assembled monolayers (SAMs).[1] Its bifunctional

nature, with a terminal bromine and a trimethoxysilane group, allows it to covalently bond to

hydroxyl-rich surfaces and present a reactive bromine for further chemical synthesis.[1]
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Property Value

CAS Number 17947-99-8

Molecular Formula C14H31BrO3Si

Molecular Weight 355.39 g/mol [2]

Appearance Liquid

Boiling Point 341°C at 760 mmHg[3]

Flash Point 160°C[3]

Density 1.084 g/cm³[3]

Vapor Pressure 0.000163 mmHg at 25°C[3]

Hazard Identification and Personal Protective Equipment
(PPE)
While a specific GHS classification for 11-Bromoundecyltrimethoxysilane is not readily

available, data from structurally similar organosilanes indicates significant hazards. The hazard

statements for this chemical are listed as 36/37/38, which correspond to irritation of eyes,

respiratory system, and skin.[3] A closely related compound, 11-Bromoundecylsilane, is

classified as a combustible liquid that causes serious eye irritation.[4] Another variant, 11-

Bromoundecyldimethylchlorosilane, is listed as causing severe skin burns and eye damage.[5]

Therefore, stringent safety precautions are mandatory.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood with good airflow.[4]

[5]

Ensure an emergency eye wash fountain and safety shower are immediately accessible in

the work area.[4][5]

Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required to prevent

contact and inhalation.
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PPE Category Specification

Hand Protection

Neoprene or nitrile rubber gloves.[4] For

extended operations, consider double-gloving or

using Silver Shield®/4H® laminate gloves

underneath nitrile gloves for superior chemical

resistance.

Eye & Face Protection

Chemical safety goggles are required at all

times.[4] A full-face shield should also be worn

when handling larger quantities or when there is

a significant splash risk.[5] Contact lenses

should not be worn.[4][5]

Skin & Body Protection

A flame-resistant lab coat is the minimum

requirement. For larger scale work, wear

suitable chemical-resistant protective clothing.

[4] Ensure long pants and closed-toe shoes are

worn.

Respiratory Protection

If working outside of a fume hood or if

vapors/mists may be generated, a NIOSH-

certified respirator with an organic vapor/acid

gas cartridge is recommended.[5]

Operational Plan: Handling and Storage
Storage:

Store in a cool, dry, and well-ventilated area away from heat sources, sparks, and open

flames.[5]

Keep containers tightly closed to prevent moisture contact, which can cause hydrolysis.

Store away from incompatible materials such as oxidizing agents, acids, bases, alcohols,

and amines.[5]

Handling:
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Avoid all contact with eyes and skin, and do not breathe vapors or mist.[4]

Ground and bond containers and receiving equipment to prevent static discharge, especially

when transferring large volumes.

Use only non-sparking tools.[4]

When preparing solutions, add the silane to the solvent, not the other way around, to control

any potential exothermic reactions.

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[4]

Experimental Protocol: Surface Modification of
Glass Substrates
This protocol details a standard procedure for creating a self-assembled monolayer of 11-
Bromoundecyltrimethoxysilane on a glass surface.

Materials:

11-Bromoundecyltrimethoxysilane

Anhydrous Toluene (or other suitable anhydrous solvent)

Glass substrates (e.g., microscope slides)

Piranha solution (7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂) (EXTREME CAUTION

REQUIRED) or an oxygen plasma cleaner

Deionized water

Nitrogen gas source

Sonicator

Oven

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.gelest.com/wp-content/uploads/SIB1907.8_11-BROMOUNDECYLSILANE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIB1907.8_11-BROMOUNDECYLSILANE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SIB1907.8_11-BROMOUNDECYLSILANE_GHS-US_English-US.pdf
https://www.benchchem.com/product/b103482?utm_src=pdf-body
https://www.benchchem.com/product/b103482?utm_src=pdf-body
https://www.benchchem.com/product/b103482?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103482?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Substrate Cleaning (Choose one method):

Piranha Etching (for experienced users only): Immerse glass slides in freshly prepared

Piranha solution for 15-30 minutes inside a fume hood. This process is extremely

hazardous and generates heat and gas. Following etching, rinse extensively with

deionized water and dry under a stream of nitrogen.

Plasma Cleaning: Place substrates in an oxygen plasma cleaner for 5-10 minutes to

remove organic contaminants and generate surface hydroxyl (-OH) groups.

Substrate Drying:

Dry the cleaned and hydroxylated substrates in an oven at 110-120°C for at least 1 hour to

remove any adsorbed water. Transfer to a desiccator to cool to room temperature.

Silanization Solution Preparation:

Inside a fume hood, prepare a 1-2% (v/v) solution of 11-Bromoundecyltrimethoxysilane
in anhydrous toluene. The trimethoxysilane end of the molecule readily undergoes

hydrolysis, so anhydrous conditions are crucial for forming a stable, well-ordered

monolayer.[1]

Surface Functionalization:

Immerse the dried substrates in the silanization solution.

Allow the reaction to proceed for 2-4 hours at room temperature, or as determined by your

specific process requirements. The container should be sealed to prevent the ingress of

atmospheric moisture.

Post-Reaction Rinsing:

Remove the substrates from the solution and rinse them sequentially with fresh toluene to

remove any non-covalently bonded silane.

Perform a final rinse with ethanol or isopropanol.
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Curing:

Dry the functionalized substrates under a stream of nitrogen.

Cure the substrates in an oven at 110-120°C for 30-60 minutes to promote the formation

of stable covalent siloxane bonds (Si-O-Si) with the surface and adjacent molecules.

Final Cleaning and Storage:

Sonicate the cured substrates briefly in ethanol to remove any remaining physisorbed

molecules.

Dry with nitrogen and store in a clean, dry, and inert environment until further use. The

terminal bromine is now available for subsequent chemical reactions.[1]

Disposal Plan
Waste containing 11-Bromoundecyltrimethoxysilane and other brominated organic

compounds must be treated as hazardous waste. Improper disposal can lead to environmental

contamination.

Waste Collection:

Collect all liquid waste containing the silane (including rinsing solvents) in a dedicated,

clearly labeled, sealed hazardous waste container.

Solid waste (e.g., contaminated gloves, wipes) should be collected in a separate, labeled

hazardous waste bag.

Disposal Method:

Do not dispose of this chemical down the drain.

The primary recommended disposal method for brominated organic waste is high-

temperature incineration in a facility equipped with appropriate flue gas scrubbing systems

to remove resulting hydrobromic acid (HBr) and other hazardous combustion byproducts.

[6]
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Contact your institution's Environmental Health and Safety (EHS) office to arrange for

proper disposal according to local, state, and federal regulations. Provide them with the

Safety Data Sheet (SDS) or a clear chemical description.

Emergency and Spill Response
Exposure Response:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting upper and lower eyelids occasionally. Seek immediate medical attention.[4]

Skin Contact: Remove contaminated clothing immediately. Wash affected area with plenty of

soap and water. Seek medical attention if irritation persists.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill Response:

Evacuate all non-essential personnel from the area.

Wear the full PPE ensemble described in Section 2.

For small spills, absorb the material with an inert, non-combustible absorbent material (e.g.,

vermiculite, sand, or special chemical absorbent pads).

Collect the absorbed material and contaminated surfaces into a sealed, labeled hazardous

waste container for disposal.

For large spills, contact your institution's EHS or emergency response team immediately.

Visual Workflow Diagrams
The following diagrams illustrate the standard operating procedure for handling 11-
Bromoundecyltrimethoxysilane and the appropriate emergency response to a spill.
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Caption: Standard workflow for handling 11-Bromoundecyltrimethoxysilane.

Caption: Emergency response workflow for a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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